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Compound of Interest

Compound Name: tetranor-PGDM lactone

Cat. No.: B1163859

Get Quote

Executive Summary
Tetranor-PGDM lactone is the closed-ring, lactonized form of tetranor-PGDM (11,15-dioxo-9

-hydroxy-2,3,4,5-tetranor-prostan-1,20-dioic acid).[1][2][3] While tetranor-PGDM is the most
abundant urinary metabolite of PGD2 and a gold-standard biomarker for assessing mast cell
activation and PGD2 biosynthesis, the lactone form represents a chemically distinct species
often utilized as an analytical standard or formed under acidic conditions.

Understanding the structural equilibrium between the open acid and the lactone is vital for

accurate mass spectrometric quantification, as improper sample handling can shift the ratio,

leading to quantitation errors in clinical assays for systemic mastocytosis, asthma, and

inflammatory disorders.

Part 1: Chemical Identity & Structural Architecture
Nomenclature and Classification

Common Name: Tetranor-PGDM lactone[2][3][4]
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Systematic IUPAC Name: 8-[(4aR,5R,7aS)-2,6-dioxooctahydrocyclopenta[b]pyran-5-yl]-6-

oxooctanoic acid

Chemical Family: Prostaglandin metabolites;

-lactones.

CAS Number: 1352751-83-7 (Referencing the metabolite class/related forms; specific

lactone CAS may vary by catalog).

Physicochemical Properties
Property Value

Molecular Formula C₁₆H₂₂O₆

Molecular Weight 310.34 g/mol

Physical State
Solid (often supplied as solution in methyl

acetate)

Solubility
Soluble in organic solvents (DMF, DMSO,

Ethanol); PBS (pH 7.[2][3]2) ~1 mg/ml

Stability
Stable at -80°C; susceptible to hydrolysis in

basic aqueous media

Structural Analysis
The molecule is characterized by a bicyclic core formed by the fusion of a cyclopentane ring

and a

-lactone (pyranone) ring. This structure arises from the intramolecular cyclization of the open-
chain tetranor-PGDM.

Core Scaffold: The "cyclopenta[b]pyran" system indicates a 5-membered ring fused to a 6-

membered lactone ring.

Stereochemistry: The chiral centers at positions 4a, 5, and 7a (using the fused ring

numbering) are fixed, typically inheriting the chirality of the parent PGD2 (specifically the 9
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-hydroxyl configuration which becomes part of the lactone linkage).

Lactonization Site: The ester linkage forms between the carboxyl group of the shortened side

chain and the hydroxyl group at position C9 of the prostane backbone.

Diagram 1: Structural Connectivity Logic
The following diagram illustrates the logical connectivity of the tetranor-PGDM lactone
structure, highlighting the fused ring system and side chain.

Fused Bicyclic Core

Omega Side Chain

Cyclopentane Ring
(C8-C12)

Delta-Lactone Ring
(Pyran-2-one)

Fused at
C8-C9

6-oxooctanoic acid
(C13-C20 remnant)

Attached at C12

Key Functional Groups:
- C11 Ketone (Ring)

- C15 Ketone (Side chain)
- C1 Carboxyl (Terminal)

Figure 1: Structural topology of Tetranor-PGDM Lactone showing the fused cyclopenta[b]pyran core.

Click to download full resolution via product page

Part 2: Metabolic Origin & Biosynthesis
Tetranor-PGDM is the end-product of a specific metabolic cascade involving the degradation of

PGD2.[1] The lactone form is generally considered a chemical artifact formed during acidic

extraction or storage, rather than an enzymatic product, although it exists in equilibrium with the

acid.

The Metabolic Pathway
Precursor: Prostaglandin D2 (PGD2) is synthesized from arachidonic acid via COX-1/COX-2

and PGD Synthase.[1]
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Primary Metabolism: PGD2 is converted to 15-keto-PGD2 (via 15-PGDH) and then 13,14-

dihydro-15-keto-PGD2 (via 13-PGR).

Beta-Oxidation: The metabolites undergo peroxisomal

-oxidation, shortening the

-chain and

-chain to produce the tetranor (C16) species.

Lactonization: The resulting Tetranor-PGDM (acid) possesses a

- or

-hydroxyl group relative to a carboxyl moiety, allowing for acid-catalyzed ring closure to form
Tetranor-PGDM Lactone.

Diagram 2: Biosynthetic & Chemical Pathway
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Enzymatic Metabolism (In Vivo)

Chemical Equilibrium (Ex Vivo/Analytical)

Prostaglandin D2 (PGD2)
(C20)

15-keto-PGD2

15-PGDH

13,14-dihydro-15-keto-PGD2

13-PGR

Tetranor-PGDM (Open Acid)
(Major Urinary Metabolite)

Beta-Oxidation
(Peroxisome)

Tetranor-PGDM Lactone
(Closed Form)

Acidic pH / Dehydration
(Reversible)

Figure 2: Pathway from PGD2 to Tetranor-PGDM and subsequent lactonization.
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Part 3: Analytical Characterization
For drug development and research, quantifying Tetranor-PGDM is preferred over the parent

PGD2 due to the latter's instability. However, the analyst must control the acid/lactone

equilibrium.

Mass Spectrometry (LC-MS/MS)
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The lactone and the open acid have different molecular weights and fragmentation patterns.

Most validated methods (e.g., Song et al.) measure the open acid or derivatize it to a stable

oxime.

Ionization Mode: Negative Electrospray Ionization (ESI-).

Target Analyte: Typically Tetranor-PGDM (Acid).[2][5][6]

Internal Standard: Tetranor-PGDM-d6 (or Lactone-d6 converted to acid).

Comparative MS Parameters

Analyte Form
Precursor Ion (

)

Product Ion (

)
Mechanism

Tetranor-PGDM (Acid) 327.2 [M-H]⁻ 309.2 Loss of H₂O

291.2 Loss of 2H₂O

Tetranor-PGDM

Lactone
309.2 [M-H]⁻ 265.2

Ring cleavage/Loss of

CO₂

MOX-Derivative 357.2 [M-H]⁻ (Various)
Methoximation of

ketones

Critical Protocol Note: If using the Lactone as a calibration standard, it must be handled

carefully. Some protocols require hydrolyzing the lactone standard (using mild base) back to the

open acid form prior to injection if the biological method targets the acid. Conversely, if the

method targets the lactone, samples must be acidified to drive lactonization.

Clinical Utility
Biomarker For: Systemic Mastocytosis, Duchenne Muscular Dystrophy, Asthma, Niacin-

induced flushing.
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Advantage: Tetranor-PGDM is produced in massive quantities relative to PGD2 and is not

subject to artifactual formation by platelets during sampling (unlike PGD2 itself).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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